Cas no 86572-26-1 (Cyclohexanone, 2-nitro-2-(3-oxobutyl)-)

• Product name: Cyclohexanone, 2-nitro-2-(3-oxobutyl)-
• CAS No: 86572-26-1
• MF: C₁₀H₁₅NO₄
• MW: 213.2304
• CID: 661313
• PubChem ID: 12856985

Cyclohexanone, 2-nitro-2-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-nitro-2-(3-oxobutyl)-
• 2-nitro-2-(3-oxobutyl)cyclohexan-1-one
• 86572-26-1
• DTXSID10511576

• Inchi： InChI=1S/C10H15NO4/c1-8(12)5-7-10(11(14)15)6-3-2-4-9(10)13/h2-7H2,1H3
• InChI Key： QDYDLCCYDMTWCU-UHFFFAOYSA-N
• SMILES： CC(=O)CCC1(CCCCC1=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų
• XLogP3: 0.7